Cas no 2945-05-3 (Acetamide, 2-methoxy-N-(phenylmethyl)-)

Acetamide, 2-methoxy-N-(phenylmethyl)- structure
2945-05-3 structure
Product Name:Acetamide, 2-methoxy-N-(phenylmethyl)-
CAS No:2945-05-3
MF:C10H13NO2
MW:179.215722799301
CID:1437685
PubChem ID:836024
Update Time:2025-04-20

Acetamide, 2-methoxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-methoxy-N-(phenylmethyl)-
    • T9Q
    • VLAPGEODGZEQPC-UHFFFAOYSA-N
    • 2-methoxy-~{N}-(phenylmethyl)ethanamide
    • 2945-05-3
    • Z31478538
    • N-benzyl-2-methoxyacetamide
    • SCHEMBL2719871
    • AKOS002933572
    • Inchi: 1S/C10H13NO2/c1-13-8-10(12)11-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,11,12)
    • InChI Key: VLAPGEODGZEQPC-UHFFFAOYSA-N
    • SMILES: O(C)CC(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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